Cas no 2097898-98-9 (1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• CAS No: 2097898-98-9
• MF: C₁₅H₁₄BrClN₂O₃
• MW: 385.640262126923
• CID: 5825024
• PubChem ID: 126853338
• Update Time: 2025-10-17

1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• 1-{[1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione
• AKOS032467099
• 1-[[1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• F6549-6999
• 2097898-98-9
• CHEMBL4964855

• Inchi： 1S/C15H14BrClN2O3/c16-10-1-2-12(17)11(5-10)15(22)18-6-9(7-18)8-19-13(20)3-4-14(19)21/h1-2,5,9H,3-4,6-8H2
• InChI Key： VWAQRTOKGKFZIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N1CC(CN2C(CCC2=O)=O)C1)=O)Cl

Computed Properties

• Exact Mass: 383.98763g/mol
• Monoisotopic Mass: 383.98763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.7Ų

Additional information on 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione

Introduction to 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097898-98-9)

1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097898-98-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrrolidinones and is characterized by its unique structural features, including a brominated and chlorinated benzoyl group attached to an azetidine ring, which is further linked to a pyrrolidinone moiety.

The chemical structure of 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097898-98-9) is particularly noteworthy for its potential in modulating various biological processes. The presence of the bromine and chlorine atoms on the benzoyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties make it an attractive candidate for drug discovery and development.

Recent studies have explored the pharmacological activities of 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione. One notable area of research is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and the development of effective anti-inflammatory agents remains a priority in pharmaceutical research. A recent study in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation in vitro and in vivo models, highlighting its therapeutic potential in treating inflammatory conditions.

The synthesis of 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097898-98-9) involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the azetidine ring through a suitable cyclization reaction, followed by the introduction of the brominated and chlorinated benzoyl group via an acylation step. The final step involves the formation of the pyrrolidinone moiety through a condensation reaction. Advanced synthetic techniques and modern analytical methods are essential for optimizing these processes and characterizing the final product.

The safety profile of 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties and low toxicity in animal models. These findings are encouraging and support further clinical investigation to assess its safety and efficacy in human subjects.

In conclusion, 1-{1-(5-bromo-2-chlorobenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097898-98-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological activities make it an attractive candidate for further research and development in various areas of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in clinical settings.